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Compound Name:

1-(3-

(Trifluoromethyl)phenyl)cyclopropa

namine hydrochloride

Cat. No.: B1429154 Get Quote

Introduction & Molecular Overview
Significance in Medicinal Chemistry
The incorporation of fluorine atoms into drug candidates is a cornerstone of modern medicinal

chemistry, utilized to fine-tune a molecule's pharmacokinetic and pharmacodynamic profile. The

trifluoromethyl (–CF₃) group, in particular, is a powerful bioisostere for other chemical groups

and can drastically alter a compound's properties.[1] Its strong electron-withdrawing nature and

lipophilicity can improve membrane permeability, block metabolic degradation at the site of

substitution, and enhance interactions with biological targets.[2] The cyclopropyl ring provides a

rigid, three-dimensional element, which can confer conformational constraint and novel steric

interactions within a receptor's binding pocket. Consequently, 1-(3-
(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride serves as a crucial intermediate

for synthesizing more complex molecules with potential therapeutic applications, including as

neurokinin receptor antagonists.[2]

Chemical Identity
A precise understanding of the compound's identity is the foundation for all subsequent

analysis. The key identifiers are summarized below.
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Property Value Source

IUPAC Name

1-[3-

(trifluoromethyl)phenyl]cyclopr

opan-1-amine;hydrochloride

[3]

CAS Number 1108698-58-3 [3]

Molecular Formula C₁₀H₁₁ClF₃N [3]

Molecular Weight 237.65 g/mol [3]

Canonical SMILES
C1CC1(C2=CC(=CC=C2)C(F)

(F)F)N.Cl
[3]

InChIKey
XHYOSQMVVNPZEP-

UHFFFAOYSA-N
[3]

Structural Elucidation
The molecule consists of a central cyclopropane ring. One carbon of this ring is bonded to both

a primary amine group (–NH₂) and a phenyl group. This phenyl group is substituted at the

meta- (3-) position with a trifluoromethyl group (–CF₃). The compound is supplied as a

hydrochloride salt, meaning the basic amine group is protonated (–NH₃⁺) and associated with a

chloride ion (Cl⁻).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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